![molecular formula C17H20N4O B1229395 N-cyclohexyl-2-(5-methyl-2-furanyl)-3-imidazo[1,2-a]pyrimidinamine](/img/structure/B1229395.png)
N-cyclohexyl-2-(5-methyl-2-furanyl)-3-imidazo[1,2-a]pyrimidinamine
Overview
Description
N-cyclohexyl-2-(5-methyl-2-furanyl)-3-imidazo[1,2-a]pyrimidinamine is an imidazopyrimidine.
Scientific Research Applications
Catalysis in Synthesis
N-Cyclohexyl-2-aryl(alkyl)-imidazo[1,2-a]pyridin-3-amine derivatives, closely related to N-cyclohexyl-2-(5-methyl-2-furanyl)-3-imidazo[1,2-a]pyrimidinamine, have been synthesized using N,N,N′,N′‐Tetrabromobenzene‐1,3‐disulfonamide and Poly(N‐bromo‐N‐ethylbenzene‐1,3‐disulfonamide) as catalysts. This process occurs at room temperature under solvent-free conditions, representing an efficient method in organic synthesis (Ghorbani‐Vaghei & Amiri, 2014).
Medicinal Chemistry
In medicinal chemistry, specifically in the context of castration-resistant prostate cancer (CRPC), a derivative of imidazo[1,2-a]pyrimidine demonstrated significant tumor growth inhibition. However, rapid metabolism by aldehyde oxidase (AO) was identified as a challenge, leading to various strategies to mitigate this issue (Linton et al., 2011).
Inhibitors in Biochemistry
A class of 5-lipoxygenase (5-LO) inhibitors featuring the imidazo[1,2-a]pyridine scaffold with a cyclohexyl moiety and an aromatic system was identified. This class of compounds, which includes variants of this compound, shows potential in intervening with inflammatory diseases and certain types of cancer (Hieke et al., 2012).
Antiulcer Agents
Research on imidazo[1,2-a]pyridines substituted at the 3-position aimed at developing potential antisecretory and cytoprotective antiulcer agents. These compounds showed significant cytoprotective properties in ethanol and HCl models, making them promising candidates for antiulcer medication (Starrett et al., 1989).
Synthesis of Fused Heterocycles
Imidazo[1,2-a]pyrimidine has been a focus in synthetic chemistry for developing chemosynthetic methodologies and constructing biologically active structures. This research is fundamental for drug development due to the wide applications of these compounds in medicinal chemistry (Goel et al., 2015).
Anticancer Activity
Copper and zinc imidazo[1,2-a]pyridine complexes have been synthesized and tested against various cancer cell lines. The copper complexes exhibited significant anticancer activity, suggesting their potential as therapeutic agents (Dam et al., 2017).
properties
Molecular Formula |
C17H20N4O |
|---|---|
Molecular Weight |
296.37 g/mol |
IUPAC Name |
N-cyclohexyl-2-(5-methylfuran-2-yl)imidazo[1,2-a]pyrimidin-3-amine |
InChI |
InChI=1S/C17H20N4O/c1-12-8-9-14(22-12)15-16(19-13-6-3-2-4-7-13)21-11-5-10-18-17(21)20-15/h5,8-11,13,19H,2-4,6-7H2,1H3 |
InChI Key |
BLCZKTYVLGECAW-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(O1)C2=C(N3C=CC=NC3=N2)NC4CCCCC4 |
Canonical SMILES |
CC1=CC=C(O1)C2=C(N3C=CC=NC3=N2)NC4CCCCC4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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